Cas no 725257-38-5 (Benzeneacetonitrile,4-ethyl-a-phenyl-)

Benzeneacetonitrile,4-ethyl-a-phenyl- structure
725257-38-5 structure
Product Name:Benzeneacetonitrile,4-ethyl-a-phenyl-
CAS No:725257-38-5
MF:C16H15N
MW:221.297003984451
CID:558772
Update Time:2024-03-05

Benzeneacetonitrile,4-ethyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,4-ethyl-a-phenyl-
    • Acetonitrile,(p-ethylphenyl)phenyl- (5CI)
    • Acetonitrile, (p-ethylphenyl)phenyl- (5CI)
    • Inchi: 1S/C16H15N/c1-2-13-8-10-15(11-9-13)16(12-17)14-6-4-3-5-7-14/h3-11,16H,2H2,1H3
    • InChI Key: FDVIWRDQDKPGNW-UHFFFAOYSA-N
    • SMILES: C(#N)C(C1=CC=C(CC)C=C1)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 221.12
  • Monoisotopic Mass: 221.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
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